Cas no 1897155-58-6 (2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid)

• Product Name: 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid
• CAS No: 1897155-58-6
• MF: C₉H₆F₂O₃S
• MW: 232.203948497772
• CID: 6232768
• PubChem ID: 117335811
• Update Time: 2025-10-30

2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid
• EN300-1972365
• 1897155-58-6
• 2-{3-[(difluoromethyl)sulfanyl]phenyl}-2-oxoacetic acid

• Inchi： 1S/C9H6F2O3S/c10-9(11)15-6-3-1-2-5(4-6)7(12)8(13)14/h1-4,9H,(H,13,14)
• InChI Key： AHTORCNNTWPFHO-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(C(C(=O)O)=O)=C1

Computed Properties

• Exact Mass: 232.00057155g/mol
• Monoisotopic Mass: 232.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid

Research Briefing on 2-{3-(Difluoromethyl)sulfanylphenyl}-2-oxoacetic Acid (CAS: 1897155-58-6): Recent Advances and Applications

In recent years, the compound 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid (CAS: 1897155-58-6) has garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique difluoromethylsulfanyl and oxoacetic acid functional groups, has demonstrated promising potential in various therapeutic and agrochemical applications. This briefing synthesizes the latest research findings, highlighting its synthesis, mechanism of action, and emerging applications.

The synthesis of 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid involves a multi-step process, often starting from 3-mercaptobenzoic acid derivatives. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the introduction of the difluoromethylsulfanyl moiety. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity for further applications.

One of the most notable areas of research for this compound is its role as a key intermediate in the development of novel agrochemicals. Studies have shown that derivatives of 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid exhibit potent herbicidal and fungicidal activities. The difluoromethylsulfanyl group is believed to enhance the bioavailability and stability of these compounds, making them effective against a broad spectrum of plant pathogens. Recent field trials have demonstrated their efficacy in controlling resistant strains of fungi, positioning them as potential alternatives to existing agrochemicals.

In the pharmaceutical sector, preliminary investigations have explored the compound's potential as a scaffold for drug development. Its unique chemical structure allows for the creation of derivatives with varied biological activities. For instance, researchers have synthesized analogs targeting enzymes involved in inflammatory pathways, with some showing inhibitory effects on cyclooxygenase-2 (COX-2). While these findings are still in the early stages, they underscore the compound's versatility and potential for therapeutic innovation.

Despite these promising developments, challenges remain in the large-scale production and application of 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid. Issues such as cost-effective synthesis routes, environmental impact, and regulatory approvals need to be addressed. Ongoing research is focused on green chemistry approaches to mitigate these challenges, including the use of catalytic methods and biodegradable solvents.

In conclusion, 2-{3-(difluoromethyl)sulfanylphenyl}-2-oxoacetic acid represents a compelling area of research with significant implications for both agrochemical and pharmaceutical industries. Continued exploration of its properties and applications is likely to yield further breakthroughs, making it a compound of enduring interest to researchers and industry professionals alike.